N-{2-[1-(2,5-dimethylbenzenesulfonyl)piperidin-2-yl]ethyl}-N'-(2,6-dimethylphenyl)ethanediamide

• IUPAC Name: N'-(2,6-dimethylphenyl)-N-[2-[1-(2,5-dimethylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• InChI: InChI=1S/C25H33N3O4S/c1-17-11-12-18(2)22(16-17)33(31,32)28-15-6-5-10-21(28)13-14-26-24(29)25(30)27-23-19(3)8-7-9-20(23)4/h7-9,11-12,16,21H,5-6,10,13-15H2,1-4H3,(H,26,29)(H,27,30)
• InChI Key: KVOUBCAGDHYPTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NC3=C(C=CC=C3C)C
• Molecular Formula: C25H33N3O4S
• Molecular Weight: 471.6 g/mol

Description

This compound is a complex organic molecule that contains a piperidine ring, which is a common structure in many pharmaceuticals. Piperidines are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

While specific synthesis methods for this compound are not available, piperidine derivatives can be synthesized through various intra- and intermolecular reactions. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Chemical Reactions Analysis

Piperidine derivatives can undergo a variety of chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. For example, some piperidine derivatives have been found to inhibit COX-1 and COX-2 enzymes, which are involved in inflammation.

Future Directions

The future directions for research on this compound would depend on its biological activity and potential therapeutic applications. Piperidine derivatives are a rich area of research due to their prevalence in pharmaceuticals.